Cas no 1152964-57-2 (2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid)

• Product Name: 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid
• CAS No: 1152964-57-2
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• MDL: MFCD13665544
• CID: 5186349
• PubChem ID: 43349111
• Update Time: 2026-03-05

2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2-(1,5-dimethyl-1H-pyrazol-4-yl)-
• 2-(2-(1,5-Dimethyl-1h-pyrazol-4-yl)-1h-benzo[d]imidazol-1-yl)acetic acid
• 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid

• MDL： MFCD13665544
• Inchi： 1S/C14H14N4O2/c1-9-10(7-15-17(9)2)14-16-11-5-3-4-6-12(11)18(14)8-13(19)20/h3-7H,8H2,1-2H3,(H,19,20)
• InChI Key： NLWJQEDAUNGOFW-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)N(C)N=C2)N(CC(O)=O)C2=CC=CC=C2N=1

Additional information on 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid

Research Briefing on 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid (CAS: 1152964-57-2)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid (CAS: 1152964-57-2). As a benzimidazole derivative, this compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting key discoveries, mechanisms of action, and future research directions.

The compound 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid is characterized by its unique structural features, combining a benzimidazole core with a pyrazole substituent. Recent studies have explored its role as a modulator of specific biological pathways, particularly in inflammation and oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its anti-inflammatory properties, emerging research has investigated the compound's interactions with cellular targets such as protein kinases. A preprint from BioRxiv (2024) reported that 1152964-57-2 exhibits inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression. These findings position the compound as a promising candidate for further development in targeted cancer therapies, though additional preclinical validation is required.

The synthesis and optimization of 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid have also been a focus of recent research. Advances in green chemistry methodologies, as detailed in a 2023 ACS Sustainable Chemistry & Engineering paper, have improved the yield and purity of the compound while reducing environmental impact. Such innovations are critical for scaling up production for potential clinical trials.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Collaborative efforts between academic and industrial researchers are underway to address these limitations, as highlighted in a recent review in Drug Discovery Today (2024).

In conclusion, 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid represents a versatile scaffold with significant potential in drug discovery. Its dual mechanisms of action—targeting both inflammatory pathways and kinase activity—make it a compelling subject for future research. Continued exploration of its biological effects, coupled with advancements in synthetic chemistry, will be essential to unlock its full therapeutic value.